Cas no 1630839-91-6 (Methyl 4-bromo-2-methyl-6-nitrophenylacetate)

Methyl 4-bromo-2-methyl-6-nitrophenylacetate is a brominated and nitrated aromatic ester with applications in organic synthesis and pharmaceutical intermediate preparation. Its structure, featuring both bromo and nitro substituents, enhances reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. The ester group provides versatility for further functionalization, such as hydrolysis or reduction. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a precursor for heterocyclic systems. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to potential sensitivity to light and moisture.
Methyl 4-bromo-2-methyl-6-nitrophenylacetate structure
1630839-91-6 structure
Product Name:Methyl 4-bromo-2-methyl-6-nitrophenylacetate
CAS No:1630839-91-6
MF:C10H10BrNO4
MW:288.094702243805
CID:4792461
Update Time:2025-10-16

Methyl 4-bromo-2-methyl-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-2-methyl-6-nitrophenylacetate
    • Inchi: 1S/C10H10BrNO4/c1-6-3-7(11)4-9(12(14)15)8(6)5-10(13)16-2/h3-4H,5H2,1-2H3
    • InChI Key: FWBJABKVKNYKFX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(CC(=O)OC)=C(C)C=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1

Methyl 4-bromo-2-methyl-6-nitrophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013016133-250mg
Methyl 4-bromo-2-methyl-6-nitrophenylacetate
1630839-91-6 97%
250mg
504.00 USD 2021-05-31
Alichem
A013016133-500mg
Methyl 4-bromo-2-methyl-6-nitrophenylacetate
1630839-91-6 97%
500mg
823.15 USD 2021-05-31
Alichem
A013016133-1g
Methyl 4-bromo-2-methyl-6-nitrophenylacetate
1630839-91-6 97%
1g
1,475.10 USD 2021-05-31

Methyl 4-bromo-2-methyl-6-nitrophenylacetate Related Literature

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